Cas no 752192-23-7 (4-Pentenoic acid,2-amino-, 2-cyanoethyl ester, (2S)-)

• Product Name: 4-Pentenoic acid,2-amino-, 2-cyanoethyl ester, (2S)-
• CAS No: 752192-23-7
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 561680
• Update Time: 2022-09-22

4-Pentenoic acid,2-amino-, 2-cyanoethyl ester, (2S)- Chemical and Physical Properties

Names and Identifiers

• 4-Pentenoic acid,2-amino-, 2-cyanoethyl ester, (2S)-
• 4-Pentenoicacid,2-amino-,2-cyanoethylester,(2S)-(9CI)
• 2-cyanoethyl (2S)-2-aminopent-4-enoate

• Inchi： 1S/C8H12N2O2/c1-2-4-7(10)8(11)12-6-3-5-9/h2,7H,1,3-4,6,10H2/t7-/m0/s1
• InChI Key： YOURUKKHQCCFCS-ZETCQYMHSA-N
• SMILES： C(OCCC#N)(=O)[C@@H](N)CC=C

Computed Properties

• Exact Mass: 168.09
• Monoisotopic Mass: 168.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.1A^2